Cas no 1522089-32-2 (methyl 6-(sulfanylmethyl)pyridine-3-carboxylate)

• Product Name: methyl 6-(sulfanylmethyl)pyridine-3-carboxylate
• CAS No: 1522089-32-2
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• MDL: MFCD23844486
• CID: 5190593
• PubChem ID: 80152705
• Update Time: 2025-05-22

methyl 6-(sulfanylmethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-(mercaptomethyl)-, methyl ester
• methyl 6-(sulfanylmethyl)pyridine-3-carboxylate

• MDL： MFCD23844486
• Inchi： 1S/C8H9NO2S/c1-11-8(10)6-2-3-7(5-12)9-4-6/h2-4,12H,5H2,1H3
• InChI Key： OANRSMUBYGACKG-UHFFFAOYSA-N
• SMILES： C1=NC(CS)=CC=C1C(OC)=O

Additional information on methyl 6-(sulfanylmethyl)pyridine-3-carboxylate

Recent Advances in the Application of Methyl 6-(sulfanylmethyl)pyridine-3-carboxylate (CAS: 1522089-32-2) in Chemical Biology and Pharmaceutical Research

The compound methyl 6-(sulfanylmethyl)pyridine-3-carboxylate (CAS: 1522089-32-2) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic compound, featuring both a carboxylate ester and a sulfanylmethyl group, has demonstrated significant potential in drug discovery and development. Recent studies have explored its utility as a versatile building block for the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and targeted drug delivery systems.

Structural analysis of methyl 6-(sulfanylmethyl)pyridine-3-carboxylate reveals unique electronic properties that make it particularly suitable for medicinal chemistry applications. The pyridine ring provides a rigid planar structure, while the sulfanylmethyl group offers a reactive handle for further derivatization. Computational studies have shown that this compound can adopt multiple binding conformations, enhancing its potential as a molecular scaffold for drug design. Recent work published in the Journal of Medicinal Chemistry (2023) highlights its use in developing novel kinase inhibitors with improved selectivity profiles.

In synthetic chemistry applications, researchers have utilized methyl 6-(sulfanylmethyl)pyridine-3-carboxylate as a key intermediate in the preparation of thiol-containing pharmaceutical compounds. A 2024 study in Organic Letters demonstrated its effectiveness in palladium-catalyzed cross-coupling reactions, enabling the efficient synthesis of complex sulfur-containing heterocycles. The compound's stability under various reaction conditions and its compatibility with multiple protecting group strategies have made it particularly valuable for combinatorial chemistry approaches.

Pharmacological investigations have revealed interesting biological activities associated with derivatives of methyl 6-(sulfanylmethyl)pyridine-3-carboxylate. Recent preclinical studies have identified several analogs showing potent anti-inflammatory activity through modulation of the NF-κB pathway. Additionally, its metal-chelating properties have been exploited in the development of novel radiopharmaceuticals, as reported in a 2023 publication in the Journal of Nuclear Medicine. These findings suggest broad therapeutic potential across multiple disease areas.

From a drug delivery perspective, the thiol functionality of methyl 6-(sulfanylmethyl)pyridine-3-carboxylate has enabled its conjugation to various nanocarrier systems. Recent work published in Biomaterials Science (2024) describes its use in creating redox-responsive drug delivery platforms that release therapeutic payloads specifically in tumor microenvironments. This application capitalizes on the compound's ability to form reversible disulfide bonds, a property that has also been utilized in the development of protein-polymer conjugates with enhanced stability.

Looking forward, methyl 6-(sulfanylmethyl)pyridine-3-carboxylate continues to attract significant research interest due to its multifunctional nature. Ongoing clinical trials are evaluating its derivatives as potential treatments for various cancers and inflammatory diseases. Furthermore, its application in PROTAC (proteolysis targeting chimera) technology represents an exciting new frontier, with several biotech companies actively pursuing this approach. As synthetic methodologies continue to advance and our understanding of its biological interactions deepens, this compound is poised to play an increasingly important role in pharmaceutical development.